2-Propanol, 1-chloro-3-[(tetrahydro-2H-pyran-2-yl)oxy]-

• CAS No.: 107835-90-5
• Molecular Formula: C8H15ClO3
• Molecular Weight: 194.65 g/mol
• IUPAC Name: 1-chloro-3-(oxan-2-yloxy)propan-2-ol
• InChI: InChI=1S/C8H15ClO3/c9-5-7(10)6-12-8-3-1-2-4-11-8/h7-8,10H,1-6H2
• InChI Key: MMVKFFTWDWMSOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCC(CCl)O

Description

2-Propanol, 1-chloro-3-[(tetrahydro-2H-pyran-2-yl)oxy]- is a useful research compound. Its molecular formula is C8H15ClO3 and its molecular weight is 194.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-hydroxy-2-(tetrahydropyran-2-yl)oxy-3-chloropropane can be prepared by the following scheme: epichlorohydrin is reacted with acetic acid in the presence of a catalytic amount of iron trichloride to give a mixture of 1-acetyloxy-3-chloropropan-2-ol and 2-acetyloxy-3-chloropropan-1-ol, the major component. The mixture is treated with dihydropyran in the presence of p-toluenesulfonic acid for five hours at 25° C. to give a mixture of 1-acetyloxy-2-(tetrahydropyran-2-yl)oxy-3-chloropropane and 1-(tetrahydropyranyloxy)-2-acetyloxy-3-chloropropane. The mixture is added to a rapidly stirred mixture of aqueous methanol and potassium carbonate at 25° C. and stirred for two hours. Evaporation of the methanol, extraction and drying yields a mixture 1-hydroxy-2-(tetrahydropyran-2-yl)oxy-3-chloropropane and 1-(tetrahydropyran-2-yl)oxy-2-hydroxy-3-chloropropane. Fractional vacuum distillation yields pure 1-hydroxy-2-(tetrahydropyran-2-yl)-oxy-3-chloro-propane since the minor impurity is converted into the more volatile epoxy compound during the distillation procedure.